molecular formula C16H15BrN4O B8703263 N-(6-Bromo-1-ethyl-1H-indazol-4-yl)-6-methyl-2-pyridinecarboxamide

N-(6-Bromo-1-ethyl-1H-indazol-4-yl)-6-methyl-2-pyridinecarboxamide

Cat. No. B8703263
M. Wt: 359.22 g/mol
InChI Key: ZOKRJWCPPGUPEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-Bromo-1-ethyl-1H-indazol-4-yl)-6-methyl-2-pyridinecarboxamide is a useful research compound. Its molecular formula is C16H15BrN4O and its molecular weight is 359.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(6-Bromo-1-ethyl-1H-indazol-4-yl)-6-methyl-2-pyridinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-Bromo-1-ethyl-1H-indazol-4-yl)-6-methyl-2-pyridinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H15BrN4O

Molecular Weight

359.22 g/mol

IUPAC Name

N-(6-bromo-1-ethylindazol-4-yl)-6-methylpyridine-2-carboxamide

InChI

InChI=1S/C16H15BrN4O/c1-3-21-15-8-11(17)7-14(12(15)9-18-21)20-16(22)13-6-4-5-10(2)19-13/h4-9H,3H2,1-2H3,(H,20,22)

InChI Key

ZOKRJWCPPGUPEC-UHFFFAOYSA-N

Canonical SMILES

CCN1C2=CC(=CC(=C2C=N1)NC(=O)C3=CC=CC(=N3)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

DIPEA (0.161 ml, 0.93 mmol) was added to 6-methyl-2-pyridinecarboxylic acid (available from Fluorochem, 51 mg, 0.37 mmol) and O-(7-azabenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (174 mg, 0.46 mmol) in DMF (3 ml). The reaction was stirred for 30 mins under nitrogen then 6-bromo-1-ethyl-1H-indazol-4-amine (100 mg, 0.42 mmol) was added and the reaction was stirred overnight. The solvent was evaporated and water (5 ml) was added before extraction into DCM (2×20 ml). The compound was loaded onto an aminopropyl cartridge (20 g), eluted with 10% MeOH in DCM and evaporated to dryness. The residue was purified by silica chromatography, eluting with 0-50% ethyl acetate in DCM over 60 mins. Appropriate fractions were evaporated to give the title compound (107 mg).
Name
Quantity
0.161 mL
Type
reactant
Reaction Step One
Quantity
51 mg
Type
reactant
Reaction Step One
Quantity
174 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.